Cas no 2228569-08-0 (3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid)

• Product name: 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid
• CAS No: 2228569-08-0
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6183292
• PubChem ID: 165837409

3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid
• EN300-1961172
• 2228569-08-0

• Inchi： 1S/C9H15F2NO2/c1-12-5-3-2-4-7(12)9(10,11)6-8(13)14/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： ZRCRSFATQVSZTE-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1CCCCN1C)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: -0.9

Additional information on 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid

Comprehensive Overview of 3,3-Difluoro-3-(1-methylpiperidin-2-yl)propanoic Acid (CAS No. 2228569-08-0): Properties, Applications, and Industry Insights

3,3-Difluoro-3-(1-methylpiperidin-2-yl)propanoic acid (CAS No. 2228569-08-0) is a fluorinated organic compound with a unique structural framework combining a piperidine ring and a difluorinated propanoic acid moiety. This specialty chemical has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for drug discovery applications targeting enzyme modulation.

Recent studies highlight the growing demand for fluorinated building blocks like 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid in small-molecule therapeutics. Its CAS number 2228569-08-0 is frequently searched in patent databases, reflecting industrial interest. Researchers are exploring its utility in central nervous system (CNS) drug development, leveraging the 1-methylpiperidine scaffold for blood-brain barrier penetration. The compound's chiral center also makes it relevant for stereoselective synthesis projects.

From a synthetic chemistry perspective, 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid exemplifies modern trends in late-stage fluorination techniques. Its carboxylic acid functional group allows diverse derivatization, including amide coupling reactions popular in combinatorial chemistry. Analytical data shows >95% purity in commercial batches, with characteristic 19F NMR peaks at -110 to -115 ppm confirming the difluoromethylene group's presence.

Environmental and regulatory aspects of CAS 2228569-08-0 align with green chemistry principles. Unlike persistent fluorinated pollutants, this compound's aliphatic fluorine bonds show lower bioaccumulation potential. Manufacturers emphasize atom-efficient synthesis routes to minimize waste, responding to industry demand for sustainable fluorochemicals. Stability studies indicate compatibility with standard pharmaceutical formulation conditions.

Market analysts note increased procurement of 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid by contract research organizations (CROs) working on GPCR-targeted drugs. The 1-methylpiperidin-2-yl moiety is particularly valued for its conformational rigidity in medicinal chemistry. Patent landscapes reveal its use in developing allosteric modulators, with specific interest in neurological and metabolic disorders.

Quality control protocols for CAS 2228569-08-0 typically involve HPLC-UV analysis and residual solvent testing per ICH guidelines. The compound's water solubility profile (pH-dependent) facilitates biological testing, while its logP value (~1.8) suggests favorable membrane permeability. These properties contribute to its adoption in high-throughput screening platforms.

Emerging applications include use as a prosthetic group in PET tracer development, where the fluorine atoms enable 18F-radiolabeling strategies. The scientific community actively investigates its metabolic pathways using LC-MS techniques, with particular focus on defluorination kinetics in hepatic models. Such studies support its safety profile for preclinical development.

Supply chain data indicates stable availability of 3,3-difluoro-3-(1-methylpiperidin-2-yl)propanoic acid from cGMP-certified facilities, with documentation including certificates of analysis (CoA) and structural elucidation reports. Storage recommendations typically specify -20°C under inert atmosphere to maintain long-term stability of this hygroscopic compound.